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Compound of Interest

Compound Name: 6-Chloro-7-methylchromone
CAS No.: 67029-84-9
Cat. No.: B1630608
Get Quote
. J

Executive Summary

6-Chloro-7-methylchromone (and its critical derivative, 6-chloro-3-formyl-7-methylchromone)
represents a privileged scaffold in medicinal chemistry.[1] The unique substitution pattern—
combining a lipophilic methyl group at C7 with an electron-withdrawing chlorine at C6—
modulates the electronic properties of the pyran ring, enhancing binding affinity in targets
ranging from multidrug resistance (MDR) proteins to bacterial DNA gyrase.

This guide provides a validated technical roadmap for researchers. It moves beyond basic
synthesis to detail the Vilsmeier-Haack cyclization (the industry-standard "Gateway" reaction)
and downstream functionalization protocols for generating bioactive libraries (Schiff bases,
pyrazoles, and chalcones).

Chemical Profile & Structural Logic[2][4]
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Property Specification

IUPAC Name 6-Chloro-7-methyl-4-ox0-4H-1-benzopyran

o 6-Chloro-3-formyl-7-methylchromone (CAS:
Key Derivative

64481-12-5)
Molecular Weight 194.61 g/mol (Core) / 222.62 g/mol (3-Formyl)
Appearance Pale yellow to off-white crystalline solid

Soluble in DMSO, DMF, hot Ethanol; sparingly

Solubilit
Y soluble in water

Pharmacophore Benzopyran-4-one (Chromone)

C3: Electrophilic attack / Condensation
Kev Reactivit (Aldehyde handle)C2: Nucleophilic attack (Ring
ey Reactivi
Y Y opening/recyclization)C6-Cl: Cross-coupling

potential (Suzuki/Buchwald)

Mechanistic Insight: Why this Substitution Pattern?

e C6-Chlorine: Increases metabolic stability (blocking oxidation at the para-position relative to
the ether oxygen) and provides a handle for halogen-bonding interactions in protein active
sites.

o C7-Methyl: Enhances lipophilicity (

), improving membrane permeability—a critical factor for intracellular targets like MDR1 (P-
glycoprotein).
Protocol A: The "Gateway" Synthesis (Core Scaffold
Construction)

Objective: Synthesize the activated intermediate 6-chloro-3-formyl-7-methylchromone from
substituted acetophenone precursors.

Rationale: While the bare chromone can be made via Claisen condensation, the Vilsmeier-
Haack reaction is preferred in pharmaceutical contexts because it simultaneously constructs
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the pyran ring and installs a reactive C3-formyl group, creating a versatile handle for divergent
synthesis.

Reagents & Equipment[7][8]

e Precursor: 2-Hydroxy-5-chloro-4-methylacetophenone (10 mmol)
» Reagent A: Dimethylformamide (DMF) (Dry, 60 mmol)

e Reagent B: Phosphorus Oxychloride (POCI

) (30 mmol)

e Solvent: Dichloromethane (DCM) or neat DMF
e Equipment: 3-neck round bottom flask, dropping funnel, CacCl

drying tube, ice bath.

Step-by-Step Methodology

e Vilsmeier Reagent Formation:
o Cool dry DMF (15 mL) to 0-5°C in an ice bath.
o Add POCI

(2.8 mL, 30 mmol) dropwise with vigorous stirring. Caution: Exothermic.

o Stir for 30 minutes until the "Vilsmeier salt" (chloroiminium ion) forms (solution may turn
pale yellow/viscous).

e Substrate Addition:

o Dissolve 2-Hydroxy-5-chloro-4-methylacetophenone (1.99 g, 10 mmol) in minimal DMF (5
mL).

o Add this solution dropwise to the Vilsmeier reagent, maintaining temperature <10°C.

e Cyclization:
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o Remove the ice bath and allow the mixture to reach room temperature.
o Stir for 2 hours, then heat to 60°C for 6—12 hours. Monitor via TLC (30% EtOAc/Hexane).

o Mechanism:[2][3] The reaction proceeds via formylation of the acetyl methyl group,
followed by intramolecular cyclization involving the phenol oxygen.

o Work-up:
o Pour the reaction mixture onto 200 g of crushed ice with vigorous stirring.

o Allow the hydrolysis of the intermediate enamines to proceed (stir for 1-2 hours). The
product will precipitate as a yellow solid.

e Purification:
o Filter the solid and wash copiously with cold water to remove acidic residues.
o Recrystallize from Ethanol/DMF (9:1) or Glacial Acetic Acid.

o Expected Yield: 70—-85%.

Protocol B: Pharmaceutical Derivatization (Library
Generation)

Objective: Utilize the C3-formyl handle to generate bioactive heterocycles.

Workflow 1: Synthesis of Schiff Bases
(Antimicrobial/Antioxidant)

Target: 6-Chloro-7-methyl-3-[(substituted-phenylimino)methyllchromone

o Reflux: Dissolve 6-chloro-3-formyl-7-methylchromone (1 mmol) and a substituted aniline (1
mmol) in absolute ethanol (20 mL).

o Catalysis: Add 2-3 drops of Glacial Acetic Acid.

¢ Reaction: Reflux for 4—6 hours.
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« |solation: Cool to room temperature. The Schiff base typically crystallizes out. Filter and
wash with cold ethanol.

» Validation: Check for the disappearance of the aldehyde peak (CHO) in IR (~1690 cm

) and appearance of Imine (C=N) (~1620 cm

).
Workflow 2: Synthesis of Pyrazoles (Anti-inflammatory)
Target: Pyrazole-linked chromone derivatives via Knoevenagel/Heterocyclization.
o Step 1: React the 3-formyl chromone with hydrazine hydrate or phenylhydrazine in ethanol.
» Condition: Reflux for 6 hours.

e Mechanism: Nucleophilic attack at the aldehyde and the C2 position of the chromone ring
can occur. Note: Under controlled conditions, the chromone ring remains intact, forming the
hydrazone, which can cyclize.

Visualizing the Synthetic Pathway

************

| Schi
R-NH2 / EtOH (An
6-Chloro-3-formyl- /’L,, ]
7-methylchromone NH2NH2
(Key Intermediate) \:""’ -====2
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AC20 [ AICI3 i 2-Hydroxy-5-chloro- ormylation o | Vilsmeier- Haack

4-Chloro-3-methylphenol Fries 4-methylacetophenone (POCI3 / DMF)

Click to download full resolution via product page

Caption: Figure 1. Synthetic workflow from commodity phenols to the high-value 6-chloro-3-
formyl-7-methylchromone scaffold and its downstream pharmaceutical derivatives.

Analytical Validation (QC Parameters)

To ensure the integrity of the intermediate before proceeding to library synthesis, verify the
following spectral markers:
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. Expected Value /
Technique Marker .
Observation

Singlet at § 10.0 — 10.3 ppm

1H NMR (DMSO-d6) -CHO (Aldehyde) o _
(Distinctive deshielded proton)

Singlet at 4 8.8 — 9.0 ppm
C2-H (Chromone) (Characteristic of 3-

formylchromones)

Singlet at d 8.1 ppm (Para to

C5-H (Aromatic
( ) Cl, deshielded by C=0)

C8-H (Aromatic) Singlet at 7.6 ppm
-CH3 (Methyl) Singletat 2.4 — 2.5 ppm

Sharp band at 1690-1700
IR Spectroscopy C=0 (Aldehyde)

cm—t

Strong band at 1640-1650

C=0 (Pyrone) )
cm-

C-Cl Medium band at 700-750 cm™!

Safety & Handling

» POCI

: Highly corrosive and reacts violently with water. All Vilsmeier-Haack reactions must be
performed under anhydrous conditions in a fume hood. Quench with ice slowly.

o Chromone Derivatives: Many are bioactive.[1][2][3][4] Treat the final product as a potential
sensitizer and biologically active agent. Use standard PPE (Nitrile gloves, goggles).

References
e Vilsmeier-Haack Synthesis of Chromones

o Nohara, A., Umetani, T., & Sanno, Y.[4] (1973).[2] A facile synthesis of chromone-3-
carboxaldehydes. Tetrahedron Letters, 14(22), 1995-1998.
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Antibacterial Activity of 6-Chloro-7-methylchromone Derivatives

o Nandgaonkar, R. G., et al.[4] (2018).[2][5][4] Synthesis and Antibacterial Activity of
Substituted 3-Formyl Chromones.[4] Asian Journal of Chemistry.

MDR Reversal Applications

o Baréth, Z., et al. (2006).[6] Multidrug resistance reversal by 3-formylchromones in human
colon cancer and human mdrl gene-transfected mouse lymphoma cells.[6] In Vivo, 20(5),
645-649.

Chemical Properties & Safety Data

o Sigma-Aldrich Product Sheet: 6-Chloro-3-formyl-7-methylchromone.

Review of Chromone Biological Activity

o Reis, J., et al.[7] (2024).[8][7] Biological and Medicinal Properties of Natural Chromones.
International Journal of Molecular Sciences.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o 8. Biological Activity of 6,7-Dehydroxyroyleanone and Derivatives Obtained from
Plectranthus aliciae (Codd) A.J.Paton - PubMed [pubmed.ncbi.nim.nih.gov]

o To cite this document: BenchChem. [Application Note: 6-Chloro-7-methylchromone in
Pharmaceutical Synthesis[1][2][3]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1630608/docs#application-note-6-chloro-7-
methylchromone-in-pharmaceutical-synthesis-1-2-3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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